Cas no 2228582-83-8 (1-2-(1H-indol-3-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(1H-indol-3-yl)ethylcyclopropan-1-ol
• CAS No: 2228582-83-8
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5937567
• PubChem ID: 165653647
• Update Time: 2025-10-16

1-2-(1H-indol-3-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(1H-indol-3-yl)ethylcyclopropan-1-ol
• 1-[2-(1H-indol-3-yl)ethyl]cyclopropan-1-ol
• 2228582-83-8
• EN300-1791427

• Inchi： 1S/C13H15NO/c15-13(7-8-13)6-5-10-9-14-12-4-2-1-3-11(10)12/h1-4,9,14-15H,5-8H2
• InChI Key： NJKFVNWZQCBJIF-UHFFFAOYSA-N
• SMILES： OC1(CCC2=CNC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36Ų

Additional information on 1-2-(1H-indol-3-yl)ethylcyclopropan-1-ol

Comprehensive Overview of 1-2-(1H-indol-3-yl)ethylcyclopropan-1-ol (CAS No. 2228582-83-8): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 1-2-(1H-indol-3-yl)ethylcyclopropan-1-ol (CAS No. 2228582-83-8) has emerged as a compound of significant interest due to its unique structural features and potential applications. This article delves into the molecular characteristics, synthesis pathways, and current research trends surrounding this compound, while addressing frequently asked questions and industry-relevant topics.

The compound 1-2-(1H-indol-3-yl)ethylcyclopropan-1-ol belongs to a class of indole derivatives, which are widely recognized for their biological activity. Its structure combines an indole moiety with a cyclopropanol group, creating a hybrid scaffold that has attracted attention in medicinal chemistry. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

Recent studies have highlighted the compound's role in modulating specific biochemical pathways. Its structural similarity to naturally occurring indole alkaloids makes it a valuable candidate for drug discovery programs. The presence of the cyclopropane ring introduces steric constraints that can influence molecular interactions, potentially enhancing selectivity in biological systems. This characteristic has led to investigations into its use as a pharmacophore in rational drug design.

From a synthetic chemistry perspective, 1-2-(1H-indol-3-yl)ethylcyclopropan-1-ol presents interesting challenges and opportunities. The incorporation of the cyclopropane ring adjacent to the hydroxyl group requires specialized synthetic strategies, often involving ring-closing reactions or cyclopropanation techniques. Researchers have developed various routes to access this scaffold, with recent focus on greener methodologies that align with current trends in sustainable chemistry.

The compound's physicochemical properties have been the subject of computational and experimental studies. Its logP value and hydrogen bonding capacity suggest favorable characteristics for drug-like molecules, sparking interest in its potential as a central scaffold for medicinal chemistry optimization. These properties are particularly relevant in the context of blood-brain barrier penetration, a key consideration for neuroactive compounds.

In the broader context of indole chemistry, 1-2-(1H-indol-3-yl)ethylcyclopropan-1-ol represents an interesting case study of structure-activity relationships. The indole nucleus is known to interact with various biological targets, while the cyclopropanol moiety may confer metabolic stability. This combination has led researchers to investigate its potential in addressing current challenges in drug development, such as improving pharmacokinetic profiles and reducing off-target effects.

Recent publications have explored the compound's potential applications beyond pharmaceuticals. Some studies have examined its use as a chiral building block in asymmetric synthesis, while others have investigated its fluorescence properties for potential sensing applications. The versatility of this scaffold continues to inspire new research directions across multiple disciplines of chemistry.

Quality control and analytical characterization of 1-2-(1H-indol-3-yl)ethylcyclopropan-1-ol typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for ensuring compound purity and confirming structural identity, especially when used in biological studies or as a precursor for further chemical transformations.

As research into indole derivatives continues to expand, compounds like 1-2-(1H-indol-3-yl)ethylcyclopropan-1-ol are gaining attention for their potential in addressing contemporary medical challenges. Its unique structural features offer multiple points for chemical modification, making it a versatile platform for the development of new chemical entities with tailored properties.

The future research directions for this compound may include exploration of its biological activities, optimization of synthetic routes for large-scale production, and investigation of its potential in material science applications. As the scientific community continues to uncover the possibilities offered by this molecular scaffold, 1-2-(1H-indol-3-yl)ethylcyclopropan-1-ol is poised to remain an important subject of study in both academic and industrial research settings.